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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory performance in the analysis of

polychlorinated biphenyls (PCBs). It is designed to assist researchers, scientists, and drug

development professionals in evaluating and selecting analytical approaches for PCB

determination. The information presented is based on data from proficiency testing schemes

and the analysis of certified reference materials, highlighting the performance of various

analytical methods across different laboratories and matrices.

Data Presentation: Quantitative Comparison of PCB
Analysis
The following table summarizes the results from inter-laboratory studies on PCB analysis in

various environmental matrices. These studies are crucial for assessing the proficiency of

laboratories and ensuring the comparability of analytical results. The data presented includes

certified or consensus values for select PCB congeners in reference materials, which are used

to benchmark laboratory performance.
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Table 1: Inter-laboratory Comparison of PCB Congener Concentrations in Certified Reference

Materials

Congener
IAEA-417 Marine
Sediment (ng/g dry
mass)[1]

NIST SRM 1947
Lake Michigan Fish
Tissue (ng/g wet
weight)[2]

BCR-349 Cod Liver
Oil (µg/kg)

PCB 28 5.7 (4.7 - 6.7) 16.1 ± 1.2 Data Not Available

PCB 52 17.0 (14.5 - 19.5) 40.4 ± 1.7 1.6 ± 0.2

PCB 101 42.0 (37.1 - 46.9) 67.2 ± 2.6 4.3 ± 0.4

PCB 105 22.0 (19.8 - 24.2) 16.5 ± 0.9 1.1 ± 0.1

PCB 118 Data Not Available 43.1 ± 1.5 2.5 ± 0.2

PCB 138 45.0 (38.4 - 51.6) 71.3 ± 3.2 4.6 ± 0.4

PCB 153 Data Not Available 75.8 ± 4.1 4.9 ± 0.4

PCB 180 Data Not Available 33.1 ± 1.8 1.8 ± 0.2

Values for IAEA-417 are recommended values with the 95% confidence interval in

parentheses. Values for NIST SRM 1947 are certified values with the uncertainty in

parentheses. Values for BCR-349 are certified values with the uncertainty in parentheses.

Experimental Protocols: Methodologies for PCB
Analysis
The accurate determination of PCBs relies on robust and well-defined analytical methods.

Inter-laboratory comparison studies often involve various methodologies, with gas

chromatography coupled with either an electron capture detector (GC-ECD) or a mass

spectrometer (GC-MS) being the most common techniques. Below are generalized

experimental protocols based on methods frequently employed in these studies.

Sample Preparation and Extraction
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The initial step in PCB analysis involves the extraction of the target compounds from the

sample matrix. The choice of extraction method depends on the matrix type.

Sediment and Soil: Soxhlet extraction with a nonpolar solvent or a mixture of polar and

nonpolar solvents is a conventional and effective method. Pressurized fluid extraction (PFE)

offers a more automated and faster alternative.

Fish Tissue: Tissues are typically homogenized and extracted using a Soxhlet apparatus or

PFE. A lipid removal step is crucial to prevent interference during analysis.

Oils (e.g., Transformer Oil, Fish Oil): A simple dilution with a suitable solvent like hexane is

often sufficient. For more complex oil matrices, a clean-up step using solid-phase extraction

(SPE) with adsorbents like silica gel or florisil may be necessary to remove interfering

compounds.[3]

Human Milk: Extraction is typically performed with a mixture of polar and nonpolar solvents,

followed by a fat removal step.

Clean-up
After extraction, the sample extracts undergo a clean-up procedure to remove co-extracted

interfering compounds that could affect the accuracy of the analysis. Common clean-up

techniques include:

Adsorption Chromatography: Using columns packed with materials like silica gel, alumina, or

Florisil to separate PCBs from other organic compounds.

Gel Permeation Chromatography (GPC): Effective for removing high-molecular-weight

interferences such as lipids.

Acid/Base Partitioning: Used to remove acidic or basic interferences.

Instrumental Analysis
The final determination of PCB congeners is performed using high-resolution chromatographic

techniques.
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Gas Chromatography (GC): A capillary column is used to separate the individual PCB

congeners.

Detectors:

Electron Capture Detector (ECD): Highly sensitive to halogenated compounds like PCBs

and is a cost-effective option. However, it is less selective than mass spectrometry and

can be prone to interferences.

Mass Spectrometry (MS): Provides both qualitative and quantitative information, offering

higher selectivity and confirmation of the identity of the congeners. High-resolution mass

spectrometry (HRMS) offers the highest level of selectivity and sensitivity.

Standard methods such as ASTM D4059 are often employed for the analysis of PCBs in

specific matrices like insulating liquids.[4][5][6][7][8] This standard test method utilizes gas

chromatography for the quantitative determination of PCB concentrations.[4][5][6][8]

Visualizations
Experimental Workflow for Inter-laboratory PCB
Analysis
The following diagram illustrates a typical workflow for an inter-laboratory comparison study of

PCB analysis, from sample distribution to data evaluation.
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Phase 1: Preparation

Phase 2: Laboratory Analysis
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Caption: Workflow of an inter-laboratory comparison for PCB analysis.
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Logical Relationship of Analytical Steps
This diagram outlines the logical progression of steps involved in the chemical analysis of

PCBs in a sample.

Sample Collection Extraction1. Isolate PCBs Clean-up2. Remove Interferences GC Separation3. Inject Extract Detection
(ECD or MS)

4. Separate & Detect Congeners Quantification5. Measure Peak Areas Final Result6. Calculate Concentration

Click to download full resolution via product page

Caption: Logical steps in the analytical procedure for PCB determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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